3-chloro-N-(2-methoxy-4-morpholinopyrimidin-5-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-chloro-N-(2-methoxy-4-morpholinopyrimidin-5-yl)benzamide, also known as JNJ-26481585, is a small molecule inhibitor that has shown potential in preclinical studies as an anti-cancer agent. It belongs to the class of compounds known as benzamides and is structurally related to the well-known histone deacetylase (HDAC) inhibitor, vorinostat.
Scientific Research Applications
- Researchers have investigated the potential of this compound as an anticancer agent. Its ability to inhibit specific cellular pathways or target cancer cells makes it a promising candidate for further exploration .
- The compound’s structure suggests that it may act as a kinase inhibitor. Kinases play crucial roles in cell signaling and regulation, and inhibiting specific kinases can have therapeutic implications .
- Some studies have explored the anti-inflammatory effects of this compound. It may modulate inflammatory pathways, making it relevant for conditions such as rheumatoid arthritis or other inflammatory diseases .
- Researchers have used this compound as a tool to identify specific molecular targets within cells. By studying its interactions with proteins or nucleic acids, they gain insights into cellular processes .
- The compound’s unique structure makes it valuable for chemical biology studies. Medicinal chemists use it as a scaffold for designing new derivatives with improved properties .
- Suzuki–Miyaura cross-coupling reactions are widely used in organic synthesis. Researchers have explored the utility of this compound in such reactions, which allow the formation of carbon–carbon bonds .
Anticancer Activity
Kinase Inhibitor
Anti-inflammatory Properties
Molecular Target Identification
Chemical Biology and Medicinal Chemistry
Suzuki–Miyaura Coupling Reactions
properties
IUPAC Name |
3-chloro-N-(2-methoxy-4-morpholin-4-ylpyrimidin-5-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN4O3/c1-23-16-18-10-13(14(20-16)21-5-7-24-8-6-21)19-15(22)11-3-2-4-12(17)9-11/h2-4,9-10H,5-8H2,1H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIHLLAJIAFLXJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=C(C(=N1)N2CCOCC2)NC(=O)C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.78 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(2-methoxy-4-morpholinopyrimidin-5-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.